1H-Indazole
Cat. No. B189455
:
271-44-3
M. Wt: 118.14 g/mol
InChI Key: BAXOFTOLAUCFNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08198298B2
Procedure details
To the resin (1.5 g, 0.77 mmol/g, 1.16 mmol) of example 7 in anhydrous DMF (15 ml), it was added 5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid (0.359 g, 1.73 mmol), TBTU (0.556 g, 1.73 mmol) and DIPEA (0.44 g, 3.48 mmol). The reaction mixture was shaken at room temperature for 20 hours and then the resin was isolated by filtration. The resin was washed sequentially with DMF (25 ml), DCM (25 ml), DMF (25 ml), DCM (25 ml), MeOH (25 ml), DCM (25 ml), MeOH (25 ml), DCM (25 ml), MeOH (25 ml), TBME (25 ml×2) and dried in vacuo to give the resin bound 7-azaindole (1.70 g).
Quantity
0.359 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[N+]([C:4]1[CH:5]=[C:6]2[C:12]([C:13](O)=O)=C[NH:10][C:7]2=N[CH:9]=1)([O-])=O.C[N:17](C(ON1N=NC2C=CC=CC1=2)=[N+](C)C)C.[B-](F)(F)(F)F.CCN(C(C)C)C(C)C.N1C2C(=CC=CN=2)C=C1>CN(C=O)C>[NH:17]1[C:12]2[C:6](=[CH:5][CH:4]=[CH:9][CH:13]=2)[CH:7]=[N:10]1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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1.7 g
|
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Type
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reactant
|
|
Smiles
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N1C=CC2=CC=CN=C12
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Step Two
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Name
|
|
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Quantity
|
0.359 g
|
|
Type
|
reactant
|
|
Smiles
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[N+](=O)([O-])C=1C=C2C(=NC1)NC=C2C(=O)O
|
|
Name
|
|
|
Quantity
|
0.556 g
|
|
Type
|
reactant
|
|
Smiles
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CN(C)C(=[N+](C)C)ON1C2=C(C=CC=C2)N=N1.[B-](F)(F)(F)F
|
|
Name
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|
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Quantity
|
0.44 g
|
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Type
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reactant
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Smiles
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CCN(C(C)C)C(C)C
|
|
Name
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|
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Quantity
|
15 mL
|
|
Type
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solvent
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Smiles
|
CN(C)C=O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
The reaction mixture was shaken at room temperature for 20 hours
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the resin was isolated by filtration
|
WASH
|
Type
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WASH
|
|
Details
|
The resin was washed sequentially with DMF (25 ml), DCM (25 ml), DMF (25 ml), DCM (25 ml), MeOH (25 ml), DCM (25 ml), MeOH (25 ml), DCM (25 ml), MeOH (25 ml), TBME (25 ml×2)
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CUSTOM
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Type
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CUSTOM
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|
Details
|
dried in vacuo
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
to give the resin
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Outcomes
Product
Source
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Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
